Cas no 475295-90-0 (6-Hydroxy Chlorzoxazone-13C6)

• Product Name: 6-Hydroxy Chlorzoxazone-13C6
• CAS No: 475295-90-0
• MF: C₇H₄ClNO₃
• MW: 191.520489692688
• CID: 1075684
• Update Time: 2024-11-04

6-Hydroxy Chlorzoxazone-13C6 Chemical and Physical Properties

Names and Identifiers

• [13C6]-6-Hydroxychlorzoxazone
• 6-Hydroxy Chlorzoxazone-13C6
• CHLORZOXAZONE-6-HYDROXY-13C6
• [13C6]-Phase I metabolite of chlozoxazone
• [13C6]-CYP2E1 reference metabolite

• Inchi： 1S/C7H4ClNO3/c8-3-1-4-6(2-5(3)10)12-7(11)9-4/h1-2,10H,(H,9,11)/i1+1,2+1,3+1,4+1,5+1,6+1
• InChI Key： AGLXDWOTVQZHIQ-IDEBNGHGSA-N
• SMILES： Cl[13C]1[13C](=[13CH][13C]2=[13C]([13CH]=1)NC(=O)O2)O

Computed Properties

• Exact Mass: 191.0080997 g/mol
• Monoisotopic Mass: 191.0080997 g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 191.52
• XLogP3: 1.4
• Topological Polar Surface Area: 58.6